2-Formyl-5-(2-methoxyphenyl)phenol, 95%

• IUPAC Name: 2-hydroxy-4-(2-methoxyphenyl)benzaldehyde
• InChI: InChI=1S/C14H12O3/c1-17-14-5-3-2-4-12(14)10-6-7-11(9-15)13(16)8-10/h2-9,16H,1H3
• InChI Key: GBRYSCTYTHLDAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CC(=C(C=C2)C=O)O
• Molecular Formula: C14H12O3
• DSSTOX Substance ID: DTXSID60685079
• Molecular Weight: 228.24 g/mol
• CAS RN: 1261985-60-7

Description

2-Formyl-5-(2-methoxyphenyl)phenol, 95% (2F5M95) is a chemical compound with a phenolic structure. It is composed of carbon, hydrogen, and oxygen atoms, and is a colorless solid at room temperature. It has a molecular weight of 222.28 g/mol and a melting point of 84-86°C. 2F5M95 has been used in scientific research for its unique biochemical and physiological properties, and has been studied for its potential applications in various fields.

Mechanism of Action

2-Formyl-5-(2-methoxyphenyl)phenol, 95% exerts its effects by binding to specific receptors in the body. These receptors, when activated, can cause changes in the body's biochemical and physiological processes. For example, 2-Formyl-5-(2-methoxyphenyl)phenol, 95% has been shown to bind to the mu-opioid receptor, which is involved in the regulation of pain, reward, and mood. Additionally, 2-Formyl-5-(2-methoxyphenyl)phenol, 95% has been shown to bind to the serotonin receptor, which is involved in the regulation of mood, appetite, and sleep.
Biochemical and Physiological Effects
2-Formyl-5-(2-methoxyphenyl)phenol, 95% has been studied for its effects on the body's biochemical and physiological processes. Studies have shown that 2-Formyl-5-(2-methoxyphenyl)phenol, 95% can increase the production of serotonin, which is involved in the regulation of mood, appetite, and sleep. Additionally, 2-Formyl-5-(2-methoxyphenyl)phenol, 95% has been shown to increase the production of dopamine, which is involved in the regulation of reward and motivation. Furthermore, 2-Formyl-5-(2-methoxyphenyl)phenol, 95% has been shown to modulate the activity of various enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds.

Advantages and Limitations for Lab Experiments

2-Formyl-5-(2-methoxyphenyl)phenol, 95% is a versatile compound that can be used in a variety of laboratory experiments. One advantage of using 2-Formyl-5-(2-methoxyphenyl)phenol, 95% is that it is relatively easy to synthesize and is relatively stable. Additionally, 2-Formyl-5-(2-methoxyphenyl)phenol, 95% can be used to study the effects of various compounds and drugs on the body's biochemical and physiological processes. However, 2-Formyl-5-(2-methoxyphenyl)phenol, 95% is not suitable for use in clinical trials or in vivo studies due to its potential toxicity.

Future Directions

2-Formyl-5-(2-methoxyphenyl)phenol, 95% has a wide range of potential applications in scientific research. Future research could focus on the use of 2-Formyl-5-(2-methoxyphenyl)phenol, 95% in the development of new drugs and therapies. Additionally, future research could focus on the use of 2-Formyl-5-(2-methoxyphenyl)phenol, 95% in the development of new diagnostic tools. Furthermore, future research could focus on the use of 2-Formyl-5-(2-methoxyphenyl)phenol, 95% in the development of new treatments for various diseases, such as cancer and neurological disorders. Finally, future research could focus on the use of 2-Formyl-5-(2-methoxyphenyl)phenol, 95% in the development of new methods for the detection and quantification of various compounds and drugs.

Synthesis Methods

2-Formyl-5-(2-methoxyphenyl)phenol, 95% can be synthesized in a variety of ways. One method involves the reaction of 2-formyl-5-(2-methoxyphenyl)phenol and sodium hydroxide in ethanol. This reaction yields 2-Formyl-5-(2-methoxyphenyl)phenol, 95% as a solid. Another method involves the reaction of 2-formyl-5-(2-methoxyphenyl)phenol and sodium hydroxide in acetic acid. This reaction yields 2-Formyl-5-(2-methoxyphenyl)phenol, 95% as a liquid.

Scientific Research Applications

2-Formyl-5-(2-methoxyphenyl)phenol, 95% has been studied for its potential applications in various fields, such as biochemistry, pharmacology, and medicine. It has been used in research to study the biochemical and physiological effects of various compounds and drugs. For example, 2-Formyl-5-(2-methoxyphenyl)phenol, 95% has been used to study the effects of various drugs on the human body, including their effects on the central nervous system and cardiovascular system. Additionally, 2-Formyl-5-(2-methoxyphenyl)phenol, 95% has been used to study the effects of various compounds on the structure and function of proteins and enzymes.